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Compound of Interest

Compound Name: Ditalimfos

Cat. No.: B1670779 Get Quote

Technical Support Center: Ditalimfos
Compatibility
Disclaimer: Ditalimfos is an organophosphate fungicide with limited current registration and

use in many regions. The following information is for research and development purposes only

and is based on general principles of agrochemical compatibility. Always conduct small-scale

compatibility tests before any large-scale application.

Frequently Asked Questions (FAQs)
Q1: What is ditalimfos and what is its primary mode of action?

Ditalimfos is an organophosphate fungicide. Its mode of action, like other organophosphates,

involves the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous

system of target organisms. For research purposes, it's crucial to understand that this mode of

action can sometimes lead to unintended interactions with other chemicals that affect

neurological pathways or metabolic processes.

Q2: Where can I find a specific tank-mix compatibility chart for ditalimfos?

Due to the limited current use of ditalimfos, a comprehensive and officially maintained tank-

mix compatibility chart is not readily available. Compatibility of ditalimfos with other agricultural
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chemicals should be determined on a case-by-case basis through established testing

protocols, such as a jar test, before experimental application.

Q3: What are the general types of incompatibility I might encounter?

There are two primary types of incompatibility:

Physical Incompatibility: This occurs when the products in a mixture do not stay uniformly

dispersed. Signs include the formation of precipitates, flakes, gels, or separation into layers.

This can lead to clogged equipment and uneven application.

Chemical Incompatibility: This involves a chemical reaction between the active ingredients or

other components of the mixed products. This can lead to the degradation of one or more

active ingredients, reducing efficacy, or the formation of new compounds that may be

phytotoxic to the target crop.

Q4: Are there known chemical classes that are generally incompatible with organophosphates

like ditalimfos?

While specific data for ditalimfos is limited, general principles for organophosphates suggest

potential incompatibilities with:

Strongly Alkaline or Acidic Materials: Ditalimfos, like many organophosphates, can degrade

under alkaline conditions (high pH). Mixing with alkaline materials such as lime sulfur or

Bordeaux mixture can lead to rapid degradation and loss of efficacy. The pH of the water

used for mixing is also a critical factor.[1]

Certain Micronutrients: Some chelated or non-chelated micronutrients can interact with

organophosphates.

Other Pesticides: The simultaneous application of multiple pesticides can sometimes lead to

synergistic or antagonistic effects.[2] For instance, some combinations might increase the

risk of phytotoxicity.
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Issue Observed Potential Cause Troubleshooting Steps

Phytotoxicity (e.g., leaf burn,

stunting, discoloration)

- Chemical interaction between

ditalimfos and a mix partner

creating a phytotoxic

compound.- Increased uptake

of one or more chemicals

leading to toxic levels in the

plant.- Application at a

sensitive crop stage.

1. Immediately discontinue the

use of the mixture.2. Review

the application rates and crop

stage recommendations for all

products.3. Conduct a jar test

to check for visual signs of

incompatibility.4. Perform a

small-scale phytotoxicity test

on a few plants before treating

a larger area.

Reduced Efficacy

- Chemical degradation of

ditalimfos or the partner

chemical due to pH or other

chemical reactions.- Physical

incompatibility leading to poor

coverage.- Antagonistic

interaction where one chemical

reduces the effectiveness of

the other.[2]

1. Check the pH of the spray

solution; adjust if necessary

using a buffering agent.2.

Perform a jar test to ensure

physical compatibility.3.

Review scientific literature for

known antagonisms between

the chemical classes of the

mixed products.4. Consider

sequential applications instead

of a tank mix.

Clogged Sprayer Nozzles

- Physical incompatibility

leading to the formation of

precipitates or gels.

1. Do not spray the mixture.2.

Safely dispose of the tank mix

according to local

regulations.3. Thoroughly

clean the sprayer, including

nozzles and filters.4. Always

perform a jar test before mixing

in the main tank.

Experimental Protocols
Jar Test for Physical Compatibility
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This test is a crucial first step to visually assess the physical compatibility of a proposed tank

mix.

Materials:

A clean, clear glass jar with a lid (quart or liter size is ideal)

Water (from the same source as will be used for the actual application)

Pipettes or measuring spoons for each chemical

The agricultural chemicals to be tested (in the correct proportions for the final application)

Methodology:

Fill the jar halfway with the water.

Add any adjuvants or compatibility agents first and mix.

Add the different chemicals one at a time, in the proper mixing order (generally, wettable

powders and dry flowables first, followed by liquids and emulsifiable concentrates). Agitate

the solution by closing the lid and inverting the jar 10-15 times after each addition.

After adding all components, fill the jar to the three-quarters mark with water and agitate

again.

Let the jar sit for 15-30 minutes and observe for any signs of incompatibility such as:

Precipitation: Formation of solid particles that settle at the bottom.

Flocculation: Formation of flakes or clumps.

Gel Formation: Thickening of the solution.

Separation: The mixture separates into distinct layers.

If any of these signs appear, the mixture is physically incompatible.
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Data Presentation
Table 1: Hypothetical Phytotoxicity Assessment of Ditalimfos in Combination with Other

Agrochemicals on a Model Plant Species

Treatment
Application
Rate
(Ditalimfos)

Application
Rate (Partner)

Phytotoxicity
Rating (0-5)*

Efficacy (%
Pest Control)

Ditalimfos 1 L/ha N/A 0.5 85%

Fungicide X N/A 0.5 kg/ha 0.2 90%

Ditalimfos +

Fungicide X

1 L/ha + 0.5

kg/ha
0.5 kg/ha 2.5 70%

Insecticide Y N/A 1.5 L/ha 0.3 92%

Ditalimfos +

Insecticide Y
1 L/ha + 1.5 L/ha 1.5 L/ha 0.6 88%

Herbicide Z N/A 2 L/ha 1.0 N/A

Ditalimfos +

Herbicide Z
1 L/ha + 2 L/ha 2 L/ha 4.0 80%

*Phytotoxicity Rating: 0 = no damage, 1 = slight discoloration, 2 = moderate discoloration/slight

stunting, 3 = severe discoloration/moderate stunting, 4 = severe stunting/leaf burn, 5 = plant

death.
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Caption: Workflow for assessing agrochemical compatibility.
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Caption: Troubleshooting logic for mixture issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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